3-(Pyrrolidine-1-sulfonyl)-2,5-dihydro-1lambda6-thiophene-1,1-dione

• IUPAC Name: 3-pyrrolidin-1-ylsulfonyl-2,5-dihydrothiophene 1,1-dioxide
• InChI: InChI=1S/C8H13NO4S2/c10-14(11)6-3-8(7-14)15(12,13)9-4-1-2-5-9/h3H,1-2,4-7H2
• InChI Key: PGSLRTJDIJORBD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CCS(=O)(=O)C2
• Molecular Formula: C8H13NO4S2
• DSSTOX Substance ID: DTXSID001182805
• Molecular Weight: 251.3 g/mol
• CAS RN: 1384428-10-7

Description

Pyrrolidine is a cyclic amine, and its derivatives are widely studied due to their biological and medicinal importance. Pyrrolidine alkaloids have been shown to possess several important biological activities, including antioxidant, anti-inflammatory, antibacterial, antifungal, antiparasitic and anthelmintic, anticancer, anti-hyperglycemic, organ protective, and neuropharmacological activities.

Synthesis Analysis

Pyrrolidine derivatives can be synthesized through various methods. For instance, β-lactam substituted polycyclic fused pyrrolidine alkaloids have been shown to possess significant anti-bacterial activity.

Molecular Structure Analysis

Pyrrolidine alkaloids possess a five-membered nitrogen-containing ring. This group of compounds has not been fully investigated, although numerous important alkaloids of this class have been recognized for their promising biological effects.

Chemical Reactions Analysis

Pyrrolidine derivatives have been used in various chemical reactions. For example, they have been used to achieve (3 + 2) annulation and (3 + 3) annulation, providing a direct route to various nitrogen-containing heterocycles.

Scientific Research Applications

Cancer Treatment

Drug Repurposing

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Synthesis of Spirocyclic Scaffolds

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Antioxidant Activity

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Anti-Inflammatory Activity

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Antibacterial and Antifungal Activities

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Antiparasitic and Anthelmintic Activities

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Neuropharmacological Activities

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Mechanism of Action

Target of Action

The primary target of 3-(Pyrrolidine-1-sulfonyl)-2,5-dihydro-1lambda6-thiophene-1,1-dione is Caspase-3 . Caspase-3 is a crucial enzyme involved in the execution phase of cell apoptosis, or programmed cell death .

Mode of Action

This is a common mechanism for many anticancer drugs, as it allows for the selective elimination of cancer cells .

Biochemical Pathways

The compound’s interaction with Caspase-3 suggests that it affects the apoptotic pathway . This pathway is a series of biochemical events that lead to changes in the cell, including cell shrinkage, nuclear fragmentation, chromosomal DNA fragmentation, and ultimately, cell death .

Pharmacokinetics

These properties are crucial in determining the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

The result of the compound’s action is likely the induction of apoptosis in cells, leading to cell death . This is particularly beneficial in the context of cancer treatment, where the goal is to selectively kill cancer cells without causing significant harm to healthy cells .

Safety and Hazards

The safety and hazards of pyrrolidine derivatives can also vary depending on the specific compound. Some pyrrolidine alkaloids have been identified to exert toxic effects on the animal organs.